1-(Benzyloxy)-2-chloro-4-(difluoromethyl)benzene
Overview
Description
1-(Benzyloxy)-2-chloro-4-(difluoromethyl)benzene, also known as 4-difluoromethyl-2-chlorobenzyloxybenzene or DFCB, is a compound that has been studied for its potential applications in scientific research. DFCB has been found to have a variety of biochemical and physiological effects that make it a promising tool for use in laboratory experiments.
Scientific Research Applications
Catalytic ProcessesRhenium-Catalyzed Trifluoromethylation of Arenes and Heteroarenes
- The study by Mejía and Togni (2012) explores the use of methyltrioxorhenium as a catalyst for the electrophilic trifluoromethylation of aromatic and heteroaromatic compounds, demonstrating the compound's utility in synthesizing complex fluorinated molecules, which are valuable in pharmaceuticals and agrochemicals (Mejía & Togni, 2012).
Synthesis and ReactivityMix-and-Heat Benzylation of Alcohols Using a Bench-Stable Pyridinium Salt
- Poon and Dudley (2006) describe a methodology utilizing a stable organic salt for converting alcohols into benzyl ethers, showcasing the importance of benzyloxy derivatives in the synthesis of protected alcohols, a fundamental step in complex molecule construction (Poon & Dudley, 2006).
Material Science and Polymer ChemistrySynthesis and Characterization of Novel Fluorine-Containing Polyetherimide
- Yu Xin-hai (2010) details the synthesis of a novel fluorine-containing polyetherimide, highlighting the role of fluorinated aromatic compounds in the development of high-performance materials with applications in electronics and aerospace industries (Yu Xin-hai, 2010).
Advanced Functional MaterialsHyperbranched Conjugated Poly(tetraphenylethene): Synthesis, Aggregation-Induced Emission
- Hu et al. (2012) synthesized a tetraphenylethene-containing polymer demonstrating aggregation-induced emission, a property useful for creating advanced optical materials, sensors, and electronic devices (Hu et al., 2012).
Environmental Sensing and RemovalMetal-Organic Frameworks for Luminescence Sensing and Pesticide Removal
- Zhao et al. (2017) constructed thiophene-based metal-organic frameworks capable of detecting and removing environmental contaminants, showcasing the application of benzyloxy derivatives in environmental remediation and monitoring (Zhao et al., 2017).
properties
IUPAC Name |
2-chloro-4-(difluoromethyl)-1-phenylmethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClF2O/c15-12-8-11(14(16)17)6-7-13(12)18-9-10-4-2-1-3-5-10/h1-8,14H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUGIRGXVFNWKPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)C(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClF2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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